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Cat. No.: B607083 Get Quote

Technical Support Center: DF-461
Introduction to DF-461

DF-461 is a potent and selective small molecule inhibitor of cardiac myosin.[1][2] It reduces the

number of myosin heads that can enter the power-generating state, thereby decreasing the

probability of force-producing cross-bridge formation.[3] This mechanism effectively reduces

sarcomere hypercontractility without altering the intrinsic rate of the myosin chemomechanical

cycle.[2][3] DF-461 is currently under investigation for its therapeutic potential in conditions

characterized by cardiac hypercontractility, such as hypertrophic cardiomyopathy (HCM).[1][4]

It is supplied as a lyophilized powder for research use.

Troubleshooting Guides
This section addresses common issues researchers may encounter when working with DF-
461.

1. Why am I seeing inconsistent IC50 values for DF-461 between experiments?

Inconsistent IC50 values are a frequent issue in inhibitor studies and can arise from several

sources.[5]

Compound Stability and Handling: DF-461, like many small molecules, can be sensitive to

storage conditions and handling.[6] Repeated freeze-thaw cycles of stock solutions can lead
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to degradation or precipitation.[6] It is recommended to aliquot stock solutions into single-use

volumes.

Cell Culture Variability: The physiological state of your cells can significantly impact results.

Factors such as cell passage number, confluency at the time of treatment, and batch-to-

batch variations in serum can alter cellular response to the inhibitor.[5]

Assay Conditions: The specifics of your experimental setup, such as incubation time, final

DMSO concentration, and the type of assay used (e.g., biochemical vs. cell-based), can

influence the apparent potency.[7] Ensure these parameters are kept consistent across all

experiments.

Troubleshooting Flowchart for Inconsistent IC50 Values
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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